N,N,4-trimethyl-6-[4-(3-methylpyrazin-2-yl)piperazin-1-yl]pyrimidin-2-amine

• IUPAC Name: N,N,4-trimethyl-6-[4-(3-methylpyrazin-2-yl)piperazin-1-yl]pyrimidin-2-amine
• InChI: InChI=1S/C16H23N7/c1-12-11-14(20-16(19-12)21(3)4)22-7-9-23(10-8-22)15-13(2)17-5-6-18-15/h5-6,11H,7-10H2,1-4H3
• InChI Key: AXIQAFJWOYICDW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N(C)C)N2CCN(CC2)C3=NC=CN=C3C
• Molecular Formula: C16H23N7
• Molecular Weight: 313.40 g/mol

Description

N,N,4-trimethyl-6-[4-(3-methylpyrazin-2-yl)piperazin-1-yl]pyrimidin-2-amine (TMPMP) is an organic compound that is used in a variety of scientific research applications, including drug development, biochemistry, and physiology. It is a structural analog of the neurotransmitter serotonin, and has been found to have a variety of biochemical and physiological effects.

Scientific Research Applications

N,N,4-trimethyl-6-[4-(3-methylpyrazin-2-yl)piperazin-1-yl]pyrimidin-2-amine is commonly used in scientific research applications, such as drug development, biochemistry, and physiology. In drug development, it is used to study the effects of serotonin analogs on the central nervous system. In biochemistry, it is used to study the effects of serotonin analogs on enzyme activity and protein-protein interactions. In physiology, it is used to study the effects of serotonin analogs on the cardiovascular system, as well as on the endocrine system.

Mechanism of Action

N,N,4-trimethyl-6-[4-(3-methylpyrazin-2-yl)piperazin-1-yl]pyrimidin-2-amine acts as a serotonin receptor agonist, meaning that it binds to serotonin receptors and activates them. This activation leads to a variety of biochemical and physiological effects, including the release of neurotransmitters, the modulation of gene expression, and the regulation of cell proliferation.
Biochemical and Physiological Effects
N,N,4-trimethyl-6-[4-(3-methylpyrazin-2-yl)piperazin-1-yl]pyrimidin-2-amine has been found to have a variety of biochemical and physiological effects. It has been shown to modulate gene expression, regulate cell proliferation, and affect the release of neurotransmitters. It has also been found to have an effect on the cardiovascular system, as well as on the endocrine system.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N,N,4-trimethyl-6-[4-(3-methylpyrazin-2-yl)piperazin-1-yl]pyrimidin-2-amine in lab experiments is that it is a relatively easy compound to synthesize. Additionally, its effects on the central nervous system, enzyme activity, and protein-protein interactions make it a useful tool for studying the effects of serotonin analogs. However, it is important to note that N,N,4-trimethyl-6-[4-(3-methylpyrazin-2-yl)piperazin-1-yl]pyrimidin-2-amine is not as potent as serotonin, and so its effects may be less pronounced than those of serotonin.

Future Directions

In the future, N,N,4-trimethyl-6-[4-(3-methylpyrazin-2-yl)piperazin-1-yl]pyrimidin-2-amine may be used to study the effects of serotonin analogs on a variety of diseases and conditions, such as depression, anxiety, and Alzheimer's disease. Additionally, it may be used to study the effects of serotonin analogs on the immune system, as well as on the gastrointestinal system. Finally, it may be used to study the effects of serotonin analogs on drug metabolism and drug transport.

Synthesis Methods

N,N,4-trimethyl-6-[4-(3-methylpyrazin-2-yl)piperazin-1-yl]pyrimidin-2-amine can be synthesized using a variety of methods, including a one-pot synthesis using aryl halides, as well as a multi-step synthesis using an amine and a carbonyl compound. In the one-pot synthesis, aryl halides are reacted with a base to form an imine, which is then reduced to the desired product. In the multi-step synthesis, an amine and a carbonyl compound are reacted to form an imine, which is then reduced to the desired product.